molecular formula C30H57O6S B1615743 Antimony(3+) neodecanoate CAS No. 35724-06-2

Antimony(3+) neodecanoate

Cat. No.: B1615743
CAS No.: 35724-06-2
M. Wt: 635.5 g/mol
InChI Key: VDAMTJZCTXHWLX-UHFFFAOYSA-K
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Description

Antimony(3+) neodecanoate is a trivalent antimony salt derived from neodecanoic acid, a branched-chain carboxylic acid. Antimony (Sb) typically exhibits valences of +3, +4, or +5, with the +3 oxidation state being common in organometallic and coordination compounds . Neodecanoate ligands are known for enhancing solubility in organic matrices, making such compounds useful in industrial applications like catalysis, polymer stabilization, or coatings .

Properties

CAS No.

35724-06-2

Molecular Formula

C30H57O6S

Molecular Weight

635.5 g/mol

IUPAC Name

antimony(3+);7,7-dimethyloctanoate

InChI

InChI=1S/3C10H20O2.Sb/c3*1-10(2,3)8-6-4-5-7-9(11)12;/h3*4-8H2,1-3H3,(H,11,12);/q;;;+3/p-3

InChI Key

VDAMTJZCTXHWLX-UHFFFAOYSA-K

SMILES

CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].[Sb+3]

Canonical SMILES

CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].CC(C)(C)CCCCCC(=O)[O-].[Sb+3]

Other CAS No.

35724-06-2

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Trends

  • Antimony Compounds : Trivalent antimony derivatives are increasingly studied for their Lewis acidity in catalysis, though toxicity limits biomedical applications .
  • Neodecanoates: The branched neodecanoate ligand improves thermal stability and solubility, making it advantageous in high-performance coatings .
  • Regulatory Trends : Stricter regulations on antimony compounds (e.g., REACH) drive research into safer alternatives like zinc or cobalt derivatives .

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